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Compound of Interest

Compound Name: 4-Bromobenzoyl chloride

Cat. No.: B042548

This technical guide provides comprehensive information on 4-bromobenzoyl chloride, a key
reagent in organic synthesis, particularly for the introduction of the 4-bromobenzoyl group. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Properties of 4-Bromobenzoyl Chloride

4-Bromobenzoyl chloride is a solid organic compound that is sensitive to moisture. It is a
derivative of benzoic acid and is classified as an acyl chloride.

The key physical and chemical properties of 4-bromobenzoyl chloride are summarized in the
table below for easy reference.
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Property Value Citations
Molecular Formula C7H4BrCIO [L1121[31[4115]
Molecular Weight 219.46 g/mol [1112][31[4]
CAS Number 586-75-4 [21[31[4]
Appearance Crystals

Melting Point 36-39 °C [4]

Boiling Point 174 °C at 102 mmHg

IUPAC Name 4-bromobenzoyl chloride [1]

Synthesis of 4-Bromobenzoyl Chloride:
Experimental Protocols

The synthesis of 4-bromobenzoyl chloride is typically achieved by the chlorination of 4-
bromobenzoic acid. Below are two detailed experimental protocols for this conversion.

This method employs thionyl chloride as the chlorinating agent with N,N-dimethylformamide as
a catalyst and dichloromethane as the solvent.

Materials:

4-bromobenzoic acid (100 g, 0.497 mol)

Thionyl chloride (100 g)

Dichloromethane (300 ml)

N,N-dimethylformamide (a few drops)
Procedure:

e A mixture of 4-bromobenzoic acid, thionyl chloride, and dichloromethane is prepared in a
suitable reaction vessel.
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A few drops of N,N-dimethylformamide are added to the mixture to catalyze the reaction.

The mixture is heated at reflux for two days.[6]

After the reflux period, the low boiling point liquids (excess thionyl chloride and
dichloromethane) are removed by evaporation.

The remaining liquid is then distilled to yield pure 4-bromobenzoyl chloride.[6]

This alternative protocol uses an excess of thionyl chloride which also acts as the solvent.
Materials:

e 4-bromobenzoic acid (101 g, 0.5 mol)

e Thionyl chloride (SOCI2) (73 cm3, 1.0 mol)

Procedure:

4-bromobenzoic acid is placed in a reaction flask with an excess of thionyl chloride.

The mixture is refluxed for 3 hours on a warm water bath.[7]

Following the reaction, the excess thionyl chloride is distilled off under reduced pressure on
the warm water bath using an aspirator.[7]

The resulting product is 108 g (0.49 mol) of 4-bromobenzoyl chloride.[7]

Chemical Reactivity and Signaling Pathways

Acyl chlorides are highly reactive electrophiles, readily undergoing nucleophilic acyl substitution
reactions. 4-Bromobenzoyl chloride is no exception and is a valuable building block for
creating amides, esters, and other carbonyl derivatives.

The diagram below illustrates the general mechanism for the reaction of 4-bromobenzoyl
chloride with a generic nucleophile (Nu-H).
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Nucleophilic Attack Chloride Elimination

4-Bromobenzoyl Chloride + Nucleophile (Nu-H) Substituted Product + HCI

Tetrahedral Intermediate

Click to download full resolution via product page

Nucleophilic Acyl Substitution Pathway

The following diagram outlines the key steps in a typical laboratory synthesis and purification of
4-bromobenzoyl chloride.
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Synthesis and Purification Workflow

Safety and Handling

4-Bromobenzoyl chloride is a corrosive and moisture-sensitive substance. It is crucial to
handle it with appropriate personal protective equipment (PPE) in a well-ventilated area,
preferably a chemical fume hood.

e Personal Protective Equipment: Wear appropriate protective eyeglasses or chemical safety
goggles, protective gloves, and clothing to prevent skin exposure.[8] A respirator may be
necessary depending on the workplace conditions.[8]

o Handling: Keep the container tightly closed and store it in a refrigerator (approximately 4°C),
protected from moisture.[8] Avoid contact with water, oxidizing agents, strong bases, and
alcohols.[8]

o Accidental Release: In case of a spill, cover with sand, dry lime, or soda ash and place in a
closed container for disposal.[8] Ensure adequate ventilation.

» First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water and
seek medical attention. If inhaled, move to fresh air. If ingested, do NOT induce vomiting and
seek immediate medical aid.[8]

This compound is classified as a dangerous good for transport and may be subject to
additional shipping charges.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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